Cas no 2228652-43-3 (4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid
• CAS No: 2228652-43-3
• MF: C₁₄H₁₆F₃NO₂
• MW: 287.277554512024
• CID: 6200593
• PubChem ID: 165790722
• Update Time: 2025-05-20

4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid
• 2228652-43-3
• EN300-1947577
• 4-amino-1-[4-(trifluoromethyl)phenyl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H16F3NO2/c15-14(16,17)10-3-1-9(2-4-10)13(12(19)20)7-5-11(18)6-8-13/h1-4,11H,5-8,18H2,(H,19,20)
• InChI Key： FVYJHJVXPQUUHQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C(=O)O)CCC(CC1)N)(F)F

Computed Properties

• Exact Mass: 287.11331324g/mol
• Monoisotopic Mass: 287.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid

Research Briefing on 4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid (CAS: 2228652-43-3)

The compound 4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid (CAS: 2228652-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid in modulating specific biological pathways, particularly those involved in inflammatory and neurodegenerative diseases. The trifluoromethyl group in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further drug development. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting key enzymes and receptors, such as cyclooxygenase-2 (COX-2) and the NMDA receptor, which are implicated in pain and neurodegenerative disorders, respectively. Preliminary results indicate that 4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid exhibits potent anti-inflammatory and neuroprotective effects, with minimal off-target activity. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Further research is needed to elucidate the compound's pharmacokinetic and pharmacodynamic properties, as well as its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications. The ongoing studies are expected to provide deeper insights into the compound's mechanism of action and its potential for treating complex diseases.

In conclusion, 4-amino-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid represents a promising avenue for drug discovery, with its unique chemical structure and biological activity offering new opportunities for therapeutic intervention. Continued research and development efforts will be crucial in unlocking its full potential and addressing unmet medical needs in various disease areas.